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Compound of Interest

Compound Name: N-Acetyl-4-ethoxybenzamide
CAS No.: 143827-56-9
Cat. No.: B123680
Get Quote
. J

Executive Summary & Compound Ildentity

N-Acetyl-4-ethoxybenzamide is a specific structural derivative within the benzamide class of
analgesics.[1] While often confused with its famous isomer Phenacetin or its regioisomer
Ethenzamide, it possesses distinct chemical and biological properties.

This guide provides a technical comparison of N-Acetyl-4-ethoxybenzamide against its three
primary pharmacological relatives. The analysis focuses on the Structure-Activity Relationship
(SAR), analgesic potency, and metabolic toxicity profiles.

The Core Comparison Group
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Pharmacological

Compound Name Structure Code Key Feature
Status

N-Acetyl-4- T . Synthetic Intermediate  N-acylated benzamide

arge
ethoxybenzamide J / Prodrug core.[1][2][3][41[5]
. Withdrawn Drug Acetanilide core.

Phenacetin Isomer ) )

(Analgesic) Nephrotoxic.

) 2-ethoxy substitution.
) o Active Drug (OTC o
Ethenzamide Regioisomer ) Potent COX inhibitor.
Analgesic) 2]

Parent of the target.

4-Ethoxybenzamide Parent Minor Analgesic Lower potency than
Ethenzamide.

Chemical Profile & Structure-Activity Relationship (SAR)

The biological activity of these compounds is dictated by two structural variables:
e The Core Scaffold: Benzamide (Ph-CO-NH-) vs. Acetanilide (Ph-NH-CO-).

e The Alkoxy Position: Para (4-) vs. Ortho (2-).

SAR Analysis Diagram

The following diagram illustrates the structural divergence and its impact on activity and toxicity.
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Figure 1: Structural relationships and metabolic divergence between Phenacetin, Ethenzamide,
and N-Acetyl-4-ethoxybenzamide.

Biological Activity Comparison
3.1 Analgesic & Antipyretic Potency[2]

o Ethenzamide: Exhibits the highest potency among the benzamides. The ortho-ethoxy group
(2-position) facilitates intramolecular hydrogen bonding with the amide hydrogen, increasing
lipophilicity and blood-brain barrier (BBB) penetration.

e Phenacetin: Historically potent but withdrawn due to toxicity. It acts centrally.

* N-Acetyl-4-ethoxybenzamide: Acts primarily as a prodrug. The N-acetyl group on the
benzamide nitrogen (-CO-NH-CO-CH3) reduces receptor binding affinity compared to the
primary amide. It must undergo hydrolysis in vivo to release 4-Ethoxybenzamide.

o Observation: Its activity is generally lower than Ethenzamide due to the lack of the ortho
effect and the requirement for metabolic activation.

3.2 Toxicity & Safety Profile (Critical Mechanism)
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This is the most significant differentiator.

e Phenacetin Risk: Metabolizes via de-acetylation to p-phenetidine, a reactive aniline
derivative that causes methemoglobinemia and nephrotoxicity (kidney damage).

* N-Acetyl-4-ethoxybenzamide Safety: Because the nitrogen is part of a benzamide linkage
(attached to Carbonyl, not Phenyl ring), hydrolysis does NOT yield an aniline.

o Pathway:EtO-Ph-CO-NH-Ac

EtO-Ph-CO-NH2
EtO-Ph-COOH (4-ethoxybenzoic acid).

o Result: 4-ethoxybenzoic acid is a benign metabolite, easily excreted. Therefore, N-Acetyl-
4-ethoxybenzamide avoids the specific nephrotoxicity associated with Phenacetin.

Cnmpa rative Data Summa ry
N-Acetyl-4-

Metric Phenacetin Ethenzamide .
ethoxybenzamide

) ) COX-3 inhibition COX-2 inhibition Weak COX inhibition
Primary Mechanism ]
(Central) (Peripheral/Central) (Prodrug)
Analgesic ED50 >300 mg/kg
) ~200 mg/kg (Oral) ~150 mg/kg (Oral) ]
(Mice) (Estimated)
o High (Forms p- Low (Forms Low (Forms Benzoic
Metabolic Risk o ) ) )
phenetidine) Salicylamide analogs)  acid analogs)
Lipophilicity (LogP) 1.58 1.85 (High CNS entry)  ~1.2 (Moderate)

Experimental Protocols

To experimentally validate the activity of N-Acetyl-4-ethoxybenzamide against these
standards, the following protocols are recommended.

Protocol A: Acetic Acid-Induced Writhing Test (Peripheral Analgesia)

Validates the compound's ability to inhibit peripheral pain signaling (COX inhibition).
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Animals: Male Swiss albino mice (20-25 g), n=6 per group.

Preparation: Suspend test compounds (N-Acetyl-4-ethoxybenzamide, Ethenzamide) in
0.5% carboxymethyl cellulose (CMC).

Administration: Administer test compounds orally (p.o.) at doses of 100, 200, and 400 mg/kg.
Use Acetylsalicylic acid (100 mg/kg) as the positive control.

Induction: 30 minutes post-administration, inject 0.6% acetic acid solution (10 mL/kg)
intraperitoneally.

Measurement: Count the number of writhes (abdominal constrictions) for 20 minutes, starting
5 minutes after injection.

Calculation:

Protocol B: In Vitro Metabolic Stability (Microsomal Assay)

Determines if N-Acetyl-4-ethoxybenzamide acts as a prodrug.

System: Rat liver microsomes (RLM) or Human liver microsomes (HLM).

Incubation: Mix 1 uM test compound with microsomes (0.5 mg protein/mL) in phosphate
buffer (pH 7.4).

Initiation: Add NADPH-generating system (1 mM NADPH final). Incubate at 37°C.

Sampling: Aliquot at 0, 15, 30, and 60 minutes. Quench with ice-cold acetonitrile containing
internal standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

o Monitor: Disappearance of Parent (N-Acetyl-4-ethoxybenzamide) and appearance of
Metabolite (4-Ethoxybenzamide).

o Expectation: Rapid conversion indicates prodrug behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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